Cas no 361439-04-5 (4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide)

• Product Name: 4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide
• CAS No: 361439-04-5
• MF: C₁₄H₁₄ClN₃O₅S₂
• MW: 403.86105966568
• CID: 6325091
• PubChem ID: 2566555
• Update Time: 2025-08-04

4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide
• 4-Chloro-3-sulfamoyl-N-(4-sulfamoyl-benzyl)-benzamide
• BDBM50101359
• CHEMBL50365
• Z32421752
• 4-chloro-3-sulfamoyl-N-[(4-sulfamoylphenyl)methyl]benzamide
• 361439-04-5
• EN300-26868781
• AKOS034184000

• Inchi： 1S/C14H14ClN3O5S2/c15-12-6-3-10(7-13(12)25(17,22)23)14(19)18-8-9-1-4-11(5-2-9)24(16,20)21/h1-7H,8H2,(H,18,19)(H2,16,20,21)(H2,17,22,23)
• InChI Key： QJNBMRSJXIZVSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC2C=CC(=CC=2)S(N)(=O)=O)=O)C=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 403.0063406g/mol
• Monoisotopic Mass: 403.0063406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 166Ų

Additional information on 4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide

Comprehensive Overview of 4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide (CAS No. 361439-04-5)

4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide (CAS No. 361439-04-5) is a specialized sulfonamide derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique sulfamoyl and benzamide functional groups, has garnered attention for its structural complexity and potential applications in drug discovery. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The molecular structure of 4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide features two distinct sulfamoyl groups, which contribute to its polarity and potential for hydrogen bonding. This characteristic makes it particularly interesting for medicinal chemistry applications where molecular interactions are crucial. Current studies suggest possible applications in developing novel therapeutic agents, especially in areas addressing metabolic disorders and inflammatory conditions, which are among the most searched health topics in recent years.

From a synthetic chemistry perspective, CAS 361439-04-5 represents an important building block for creating more complex molecular architectures. Its chloro and sulfamoyl substituents offer multiple sites for further chemical modifications, making it valuable for combinatorial chemistry approaches. This aligns with current trends in pharmaceutical research where scientists frequently search for "versatile chemical intermediates" and "modifiable scaffold compounds."

The physicochemical properties of 4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide have been the subject of various computational and experimental studies. Its solubility profile, stability under different pH conditions, and potential for crystal formation are particularly relevant to formulation scientists. These aspects are crucial when addressing common search queries like "improving drug solubility" or "enhancing compound stability," which rank highly in pharmaceutical research databases.

In the context of green chemistry initiatives, there's growing interest in the environmental profile of CAS 361439-04-5. Researchers are investigating sustainable synthesis routes and evaluating the compound's biodegradation potential. This responds to the increasing number of searches for "eco-friendly chemical synthesis" and "green pharmaceutical intermediates" observed in academic and industrial research circles.

The analytical characterization of 4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for quality control in production and for verifying the compound's identity in research applications. The growing demand for "analytical method development" and "compound characterization techniques" in scientific literature underscores the importance of these aspects.

Market trends indicate rising demand for specialized intermediates like 361439-04-5, particularly in the contract research and manufacturing sector. Pharmaceutical companies increasingly search for "custom synthesis solutions" and "tailor-made research chemicals," driving interest in compounds with well-documented properties and reliable supply chains. The unique structure of this benzamide derivative positions it well in this growing market segment.

From a regulatory standpoint, 4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide has been the subject of various safety assessments. While not classified as hazardous under standard protocols, proper handling procedures are recommended, as with all research chemicals. This addresses common queries about "chemical safety protocols" and "laboratory handling guidelines" frequently searched by researchers and technicians.

The future research directions for CAS 361439-04-5 appear promising, with potential applications extending beyond its current uses. Emerging areas like targeted drug delivery and molecular imaging are exploring sulfonamide-containing compounds, making this chemical entity relevant to cutting-edge biomedical research. These applications align with trending search terms such as "next-generation drug delivery systems" and "molecular probes for imaging."

In conclusion, 4-chloro-3-sulfamoyl-N-(4-sulfamoylphenyl)methylbenzamide represents a versatile and scientifically interesting compound with multiple potential applications. Its unique structural features, combined with current research trends and market demands, make it a subject worthy of continued investigation. As research progresses, we anticipate new discoveries that will further expand the utility and significance of this distinctive sulfonamide derivative in various scientific domains.